Cas no 321661-60-3 (1(3H)-Isobenzofuranone, 3-heptyl-4,5,6-trihydroxy-)

• Product Name: 1(3H)-Isobenzofuranone, 3-heptyl-4,5,6-trihydroxy-
• CAS No: 321661-60-3
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 2821963
• PubChem ID: 10356313
• Update Time: 2025-04-21

1(3H)-Isobenzofuranone, 3-heptyl-4,5,6-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-heptyl-4,5,6-trihydroxy-
• DTXSID60438668
• 321661-60-3
• Cytosporone E
• 3-HEPTYL-4,5,6-TRIHYDROXY-3H-2-BENZOFURAN-1-ONE

• Inchi： 1S/C15H20O5/c1-2-3-4-5-6-7-11-12-9(15(19)20-11)8-10(16)13(17)14(12)18/h8,11,16-18H,2-7H2,1H3
• InChI Key： KSJWJETYRIELOC-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(=C(C=2C1CCCCCCC)O)O)O)=O

Computed Properties

• Exact Mass: 280.13107373g/mol
• Monoisotopic Mass: 280.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Gallic acid and derivatives